Cas no 1807407-33-5 ((E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid)

• Product Name: (E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid
• CAS No: 1807407-33-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 4825259
• Update Time: 2025-08-04

(E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid
• (E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid

• Inchi： 1S/C10H7FN2O2/c11-7-3-1-6(2-4-8(14)15)9-10(7)13-5-12-9/h1-5H,(H,12,13)(H,14,15)/b4-2+
• InChI Key： AFNAOXOIOIACDR-DUXPYHPUSA-N
• SMILES： FC1C=CC(/C=C/C(=O)O)=C2C=1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.5
• Topological Polar Surface Area: 66

Additional information on (E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid

Comprehensive Overview of (E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid (CAS No. 1807407-33-5)

(E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid (CAS No. 1807407-33-5) is a fluorinated benzimidazole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its acrylic acid moiety and 4-fluoro-1H-benzo[d]imidazole core, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and fluorescence probes, aligning with current trends in precision medicine and targeted therapy.

The fluorine atom in the benzimidazole ring enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research due to the growing demand for cancer therapeutics with minimal side effects. Additionally, its conjugated double bond system enables applications in photodynamic therapy, a field gaining traction for its non-invasive treatment approaches.

From a synthetic perspective, CAS No. 1807407-33-5 is often synthesized via Pd-catalyzed cross-coupling reactions, a method frequently searched by chemists optimizing green chemistry protocols. The compound's solubility in polar solvents like DMSO and methanol further expands its utility in high-throughput screening assays, addressing the pharmaceutical industry's need for efficient drug discovery tools.

Environmental and safety considerations are also critical when handling (E)-3-(4-Fluoro-1H-benzo[d]imidazol-7-yl)acrylic acid. While not classified as hazardous, proper laboratory practices (e.g., PPE usage) are recommended, reflecting the broader scientific community's focus on sustainable lab workflows. This aligns with frequent searches on chemical storage guidelines and waste disposal best practices.

In summary, 1807407-33-5 represents a versatile scaffold bridging organic synthesis and biomedical applications. Its relevance to AI-driven drug design (a trending topic in 2024) and compatibility with automated synthesis platforms positions it as a compound of enduring interest in both academic and industrial settings.